6-[(4-Hydroxyoxan-4-yl)methyl]pyridin-3-ol

• CAS No.: 921940-89-8
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 6-[(4-hydroxyoxan-4-yl)methyl]pyridin-3-ol
• InChI: InChI=1S/C11H15NO3/c13-10-2-1-9(12-8-10)7-11(14)3-5-15-6-4-11/h1-2,8,13-14H,3-7H2
• InChI Key: MYNREEQLQFMCBL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CC2=NC=C(C=C2)O)O

Description

6-[(4-Hydroxyoxan-4-yl)methyl]pyridin-3-ol is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 6-methylpyridin-3-ol (5.01 g, 45.9 mmol) in tetrahydrofuran (200 mL) was added n-butyllithium solution (1.6 M in n-hexane, 63 mL, 101 mmol) dropwise at −20° C. After addition, the mixture was allowed to warm to room temperature and stirred at the same temperature for 1 h. Then the mixture was cooled to −78° C., and tetrahydro-4H-pyran-4-one (5.06 g, 50.5 mmol) was added dropwise. The mixture was allowed to warm to room temperature over 20 h. The mixture was quenched with acetic acid (11.6 mL) and concentrated under reduced pressure. The resulting residue was chromatographed on a column of silica gel eluting with acetone/n-hexane (1:1 to 2:1) to give 7.87 g (82%) of the title compound as a yellow oil.